Cas no 87920-18-1 (2-Butanone, 1-(1,3-dioxolan-2-yl)-3,3-dimethyl-)

• Product Name: 2-Butanone, 1-(1,3-dioxolan-2-yl)-3,3-dimethyl-
• CAS No: 87920-18-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 650688
• PubChem ID: 13112453
• Update Time: 2025-04-24

2-Butanone, 1-(1,3-dioxolan-2-yl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(1,3-dioxolan-2-yl)-3,3-dimethyl-
• 1-(1,3-dioxolan-2-yl)-3,3-dimethylbutan-2-one
• 87920-18-1
• AKOS006371199
• 1-(1,3-Dioxolan-2-yl)-3,3-dimethyl-butan-2-one
• DTXSID70518728

• MDL： MFCD18433517
• Inchi： 1S/C9H16O3/c1-9(2,3)7(10)6-8-11-4-5-12-8/h8H,4-6H2,1-3H3
• InChI Key： NIXGXSZZRAYENG-UHFFFAOYSA-N
• SMILES： O1CCOC1CC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-Butanone, 1-(1,3-dioxolan-2-yl)-3,3-dimethyl-

2-Butanone, 1-(1,3-Dioxolan-2-yl)-3,3-Dimethyl: A Comprehensive Overview

2-Butanone, also known as methylacetone or butanone, is a versatile organic compound with the chemical formula C4H8O. It is widely used in various industries due to its unique properties and reactivity. The compound with CAS No. 87920-18-1, specifically named 2-butaneone, exhibits a branched structure with a ketone functional group. This structural feature makes it highly reactive in both acidic and basic conditions, enabling its application in numerous chemical reactions and processes.

The specific compound under discussion, 2-butaneone, is characterized by its ability to form stable enolates under basic conditions. This property is particularly valuable in organic synthesis, where enolates serve as key intermediates in the construction of complex molecules. Recent studies have highlighted the role of 2-butaneone in the synthesis of bioactive compounds, including pharmaceuticals and agrochemicals. For instance, researchers have employed this compound as a precursor in the synthesis of β-lactam antibiotics, leveraging its enolate reactivity to form critical ring structures.

In addition to its role in organic synthesis, 2-butaneone has found applications in the field of material science. Its ability to undergo condensation reactions has made it a valuable component in the production of high-performance polymers and resins. Recent advancements in polymer chemistry have demonstrated the use of 2-butaneone-based monomers in the development of thermally stable polymers for aerospace applications. These polymers exhibit exceptional thermal resistance and mechanical strength, making them ideal for use in extreme environments.

The environmental impact of 2-butaneone has also been a subject of recent research. Studies have shown that this compound can undergo biodegradation under specific environmental conditions, reducing its persistence in ecosystems. Researchers have identified microbial strains capable of efficiently degrading 2-butaneone, offering potential solutions for mitigating its environmental footprint. These findings underscore the importance of sustainable practices in the handling and disposal of such compounds.

In conclusion, 2-butaneone, with CAS No. 87920-18-1, remains a pivotal compound in both academic research and industrial applications. Its unique chemical properties and versatility continue to drive innovation across diverse fields. As scientific understanding advances, the potential applications of this compound are expected to expand further, contributing to the development of new materials and therapies.